![molecular formula C13H7F2N3O B3036319 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine CAS No. 339103-07-0](/img/structure/B3036319.png)
2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine
Overview
Description
2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a synthetic compound with a wide range of applications in the field of research. It is a heterocyclic aromatic compound that is used as a precursor in the synthesis of a variety of compounds, including pharmaceuticals, and is also used for its biological and physiological properties. The compound has been used in a number of scientific studies, as it has been shown to have a number of beneficial properties. In
Scientific Research Applications
2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine has a number of applications in scientific research. It has been used as a precursor in the synthesis of a variety of compounds, including pharmaceuticals. Additionally, the compound has been used in a number of studies to explore its biological and physiological properties. It has been used to study its anti-inflammatory and anti-cancer properties, as well as its ability to inhibit the growth of certain bacteria. Additionally, the compound has been used in studies to explore its potential as a drug delivery system.
Mechanism of Action
The exact mechanism of action of 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, the compound has been shown to inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties.
Biochemical and Physiological Effects
2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have a number of beneficial biochemical and physiological effects. It has been shown to have anti-inflammatory properties, as it inhibits the production of pro-inflammatory molecules by inhibiting the enzyme COX-2. Additionally, the compound has been shown to have anti-cancer properties, as it inhibits the growth of certain cancer cells. Additionally, the compound has been shown to have antibacterial properties, as it inhibits the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The use of 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine in laboratory experiments has a number of advantages. The compound is relatively easy to synthesize, and it is relatively stable, making it suitable for a variety of experimental conditions. Additionally, the compound has a number of beneficial biochemical and physiological effects, making it a useful tool for exploring the effects of various compounds on biological systems.
However, the use of 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine in laboratory experiments also has a number of limitations. The compound is relatively expensive, and it can be difficult to obtain in large quantities. Additionally, the exact mechanism of action of the compound is not yet fully understood, making it difficult to predict its effects on biological systems.
Future Directions
There are a number of potential future directions for the use of 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One potential direction is the development of new synthetic methods for the synthesis of the compound, which could make it more accessible and cost
properties
IUPAC Name |
5-(2,6-difluorophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F2N3O/c14-8-4-3-5-9(15)11(8)13-17-12(18-19-13)10-6-1-2-7-16-10/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AESPVULNVDOLRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NOC(=N2)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701205537 |
Source
|
| Record name | 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701205537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
339103-07-0 |
Source
|
| Record name | 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=339103-07-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[5-(2,6-Difluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701205537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-[2-Chloroanilino]-1,3-thiazol-5-yl]-1-ethanone](/img/structure/B3036240.png)
![[4-Chlorophenyl][2-[3,4-dichloroanilino]-1,3-thiazol-5-yl]methanone](/img/structure/B3036242.png)
![3-[2-(2,4-dichloroanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one](/img/structure/B3036245.png)
![5-chloro-N-methyl-6-oxo-1-[3-(trifluoromethyl)benzyl]-1,6-dihydro-3-pyridinecarboxamide](/img/structure/B3036248.png)
![2-[(2Z)-2-[(4-chlorophenyl)methoxyimino]ethyl]-4-(trifluoromethyl)-1,3-thiazole-5-carbonitrile](/img/structure/B3036257.png)
![1-[(2,4-dichlorobenzyl)oxy]-2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridine](/img/structure/B3036259.png)